1-Chloro-8-fluoronaphthalene

Specification

• Molecular Formula: C10H6ClF
• Molecular Weight: 180.60 g/mol
• IUPAC Name: 1-chloro-8-fluoronaphthalene
• Standard InChI: InChI=1S/C10H6ClF/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6H
• Standard InChI Key: VBWIRWMWBMCOGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)C(=CC=C2)Cl

Introduction

1-Chloro-8-fluoronaphthalene is an aromatic compound with the chemical formula C10H6ClF. It is a derivative of naphthalene, where one hydrogen atom is replaced by a chlorine atom and another by a fluorine atom. This compound is of interest due to its potential applications in various fields, including pharmaceuticals and materials science.

Synthesis

The synthesis of 1-Chloro-8-fluoronaphthalene typically involves the halogenation of naphthalene. The process can be complex due to the need for selective fluorination and chlorination. Common methods involve the use of fluorinating agents like fluorine gas or hydrofluoric acid, followed by chlorination using chlorine gas or chlorinating agents.

Biological Activity

While specific biological activity data for 1-Chloro-8-fluoronaphthalene is scarce, related compounds have shown promising results in antimicrobial and anticancer applications. The presence of both chlorine and fluorine atoms can enhance the compound's ability to interact with biological targets, potentially leading to improved therapeutic outcomes.

Environmental Considerations

As with many halogenated compounds, there are concerns regarding the environmental impact of 1-Chloro-8-fluoronaphthalene. Halogenated organic compounds can persist in the environment and may have adverse effects on ecosystems. Therefore, any large-scale use of this compound would require thorough environmental assessments.

Future Research Directions

• Detailed Synthesis Methods: Developing efficient and selective synthesis methods for 1-Chloro-8-fluoronaphthalene.

• Biological Activity Studies: Conducting comprehensive studies on its antimicrobial and anticancer properties.

• Environmental Impact Assessment: Evaluating its persistence and effects on ecosystems.